epi-Progoitrin

• Molecular Formula: C11H19NO10S2
• Molecular Weight: 389.4 g/mol
• IUPAC Name: [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (3S)-3-hydroxy-N-sulfooxypent-4-enimidothioate
• InChI: InChI=1S/C11H19NO10S2/c1-2-5(14)3-7(12-22-24(18,19)20)23-11-10(17)9(16)8(15)6(4-13)21-11/h2,5-6,8-11,13-17H,1,3-4H2,(H,18,19,20)/t5-,6-,8-,9+,10-,11+/m1/s1
• InChI Key: MYHSVHWQEVDFQT-AUYZFIFFSA-N
• Isomeric SMILES: C=C[C@H](CC(=NOS(=O)(=O)O)S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)O
• SMILES: C=CC(CC(=NOS(=O)(=O)O)SC1C(C(C(C(O1)CO)O)O)O)O
• synonyms: epi-progoitrin; epiprogoitrin; progoitrin; progoitrin, (S)-isomer; progoitrin, monopotassium salt

Description

Epi-progoitrin is the stereoisomer of xi-progoitrin that has S at the carbon bearing the allylic hydroxy group. It has a role as a plant metabolite. It is a conjugate acid of an this compound(1-).

Scientific Research Applications

Biochemical Characterization in Cruciferous Seeds

Epi-progoitrin has been a focus in the biochemical characterization of myrosinases in cruciferous seeds. A study by Bernardi et al. (2003) isolated and investigated crambe myrosinase, revealing its high specificity for this compound. This specificity is attributed to a better stabilization of the enzyme-substrate complex, providing insights into the unique properties and behavior of crambe myrosinase compared to other cruciferous seeds.

Antiproliferative Activity Against Cancer Cells

This compound and its derived compounds, particularly isothiocyanates, have been evaluated for their antiproliferative effects on human erythroleukemic cells. The research conducted by Nastruzzi et al. (2000) demonstrated that isothiocyanates derived from this compound possess significant inhibitory activity on cancer cell growth, suggesting a potential application of these compounds as chemopreventive agents for colorectal cancer.

Pharmacokinetic Study in Rats

A pharmacokinetic study by Xu et al. (2020) utilized UHPLC–MS/MS methods to investigate epiprogoitrin and progoitrin in rats. This study elucidated the influence of 3(R/S)-configuration on the pharmacokinetics of both epimers in rat plasma, contributing to a deeper understanding of the biological processing and potential applications of these compounds.

Antiviral Activity Against Influenza

A study by Nie et al. (2020) investigated the anti-influenza virus activity of epiprogoitrin and its breakdown products. The results indicated that these compounds exhibit dose-dependent inhibition effects against influenza A virus without toxicity, highlighting the potential of epiprogoitrin and its derivatives in treating influenza virus infections.

Biotransformation in Traditional Chinese Medicine

In the context of traditional Chinese medicine, the biotransformation of glucosinolates like epiprogoitrin to active constituents has been studied. Xie et al. (2011) focused on Radix isatidis, where epiprogoitrin and progoitrin are transformed into goitrin isomers. This research provides a theoretical basis for the industrial production and quality control of these traditional medicines.